Cas no 82782-85-2 (Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate)

Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate structure
82782-85-2 structure
Product Name:Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate
CAS No:82782-85-2
MF:C8H7NO2S
MW:181.211680650711
MDL:MFCD06797484
CID:840938
PubChem ID:4058811
Update Time:2024-10-27

Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate
    • 4H-THIENO[3,2-B]PYRROLE-5-CARBOXYLIC ACID METHYL ESTER
    • methyl thieno[3,2-b]pyrrole-5-carboxylate
    • OR1442
    • thieno[3,2-b]pyrrole-5-carboxylic acid methyl ester
    • METHYL 4H-THIENO[3,2-B!PYRROLE-5-CARBOXYLATE
    • 4H-Thieno[3,2-b]pyrrole-5-carboxylic acid, methyl ester
    • SBBZXGMGOKVVOB-UHFFFAOYSA-N
    • STK894050
    • FCH921237
    • BBL021338
    • AX8170965
    • AB0026886
    • W8639
    • ST24031118
    • METHYL 4H-THIENO[3,2-B!PYRROLE-5-CARBOXY
    • Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate (ACI)
    • MDL： MFCD06797484
    • Inchi： 1S/C8H7NO2S/c1-11-8(10)6-4-7-5(9-6)2-3-12-7/h2-4,9H,1H3
    • InChI Key： SBBZXGMGOKVVOB-UHFFFAOYSA-N
    • SMILES： O=C(C1NC2=C(SC=C2)C=1)OC

Computed Properties

  • Exact Mass: 181.02000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Topological Polar Surface Area: 70.3

Experimental Properties

  • Density: 1.402
  • Melting Point: 143-145 ºC
  • PSA: 70.33000
  • LogP: 2.01600

Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-TL842-200mg
Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate
 82782-85-2 98+%
200mg
 180.0CNY 2021-08-04
Alichem
A109008146-5g
Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate
 82782-85-2 98%
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 $228.90 2023-09-01
Alichem
A109008146-10g
Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate
 82782-85-2 98%
10g
 $339.12 2023-09-01
Alichem
A109008146-25g
Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate
 82782-85-2 98%
25g
 $667.80 2023-09-01
TRC
M321463-50mg
Methyl 4H-Thieno[3,2-b]pyrrole-5-carboxylate
 82782-85-2
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 $ 50.00 2022-06-04
TRC
M321463-100mg
Methyl 4H-Thieno[3,2-b]pyrrole-5-carboxylate
 82782-85-2
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 $ 65.00 2022-06-04
TRC
M321463-500mg
Methyl 4H-Thieno[3,2-b]pyrrole-5-carboxylate
 82782-85-2
500mg
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Chemenu
CM197846-1g
Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate
 82782-85-2 95%+
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 $115 2021-08-05
Chemenu
CM197846-5g
Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate
 82782-85-2 95%+
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Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate
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Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate Production Method

Production Method 1

102244-89-3 102244-89-3
82782-85-2 82782-85-2
Reaction Conditions
1.1 Solvents: Toluene ;  1 h, reflux
Reference
Synthesis and characterization of S,N-heterotetracenes
Vogt, Astrid; et al, Beilstein Journal of Organic Chemistry, 2020, 16, 2636-2644

Production Method 2

439113-19-6 439113-19-6
82782-85-2 82782-85-2
Reaction Conditions
1.1 Solvents: Toluene ;  3 h, reflux
Reference
Regioselective acylation of methyl 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate
Yarovenko, V. N.; et al, Russian Chemical Bulletin (Translation of Izvestiya Akademii Nauk, 2003, 52(2), 451-456

Production Method 3

82782-85-2 82782-85-2
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  1 h, 70 °C
1.2 Reagents: Potassium carbonate Catalysts: Cuprous iodide ;  4 h, 110 °C
Reference
Divergent synthesis of indole-2-carboxylic acid derivatives via ligand-free copper-catalyzed Ullmann coupling reaction
Zhou, Jiadi; et al, Heterocycles, 2019, 98(7), 904-915

Production Method 4

39793-31-2 39793-31-2
82782-85-2 82782-85-2
Reaction Conditions
1.1 Reagents: Potassium bicarbonate Solvents: Dimethylformamide ;  0 °C → rt; 16 h, rt
Reference
Novel Inhibitors of Neurotropic Alphavirus Replication That Improve Host Survival in a Mouse Model of Acute Viral Encephalitis
Sindac, Janice A.; et al, Journal of Medicinal Chemistry, 2012, 55(7), 3535-3545

Production Method 5

1816-92-8 1816-92-8
98-03-3 98-03-3
82782-85-2 82782-85-2
Reaction Conditions
Reference
Synthesis of Photochromic 1,2-Diheteroarylethene Using Regioselective Acylation of Thienopyrroles
Krayushkin, Michael M.; et al, Organic Letters, 2002, 4(22), 3879-3881

Production Method 6

1816-92-8 1816-92-8
98-03-3 98-03-3
82782-85-2 82782-85-2
Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ;  0 °C; 30 min, 0 °C; 4 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  30 min, rt
2.1 Solvents: Toluene ;  12 h, reflux
Reference
Discovery of thienopyrrolotriazine derivatives to protect mitochondrial function against Aβ-induced neurotoxicity
Kim, TaeHun; et al, European Journal of Medicinal Chemistry, 2017, 141, 240-256

Production Method 7

527-72-0 527-72-0
1816-92-8 1816-92-8
82782-85-2 82782-85-2
Reaction Conditions
1.1 Reagents: Sodium methoxide ;  -10 °C; 1 h, -10 °C; 3 h, rt
2.1 Solvents: Toluene ;  1 h, reflux
Reference
Synthesis and characterization of S,N-heterotetracenes
Vogt, Astrid; et al, Beilstein Journal of Organic Chemistry, 2020, 16, 2636-2644

Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate Raw materials

Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate Preparation Products

Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate Related Literature

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